Cas no 1240935-82-3 (N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide
• CAS No: 1240935-82-3
• MF: C₁₅H₁₈F₃N₃O₂
• MW: 329.317533969879
• CID: 6016643
• PubChem ID: 47015491
• Update Time: 2025-10-28

N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• Z195884100
• 1240935-82-3
• EN300-26684538
• N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide
• AKOS033693246
• N-(2-cyano-3-methylbutan-2-yl)-2-[2-(trifluoromethoxy)anilino]acetamide

• Inchi： 1S/C15H18F3N3O2/c1-10(2)14(3,9-19)21-13(22)8-20-11-6-4-5-7-12(11)23-15(16,17)18/h4-7,10,20H,8H2,1-3H3,(H,21,22)
• InChI Key： XJNDAQBTKGWOMW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1NCC(NC(C#N)(C)C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 329.13511131g/mol
• Monoisotopic Mass: 329.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.2Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide

N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide: A Comprehensive Overview

The compound N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide, identified by the CAS No. 1240935-82-3, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide is characterized by a complex arrangement of functional groups. The presence of a cyano group attached to a dimethylpropyl chain introduces steric and electronic effects that influence the compound's reactivity. Additionally, the trifluoromethoxy substituent on the phenyl ring enhances the molecule's stability and bioavailability, as demonstrated in recent pharmacokinetic studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to optimize the production process. These methods not only improve yield but also ensure the purity of the final product, which is critical for its intended applications.

From a pharmacological perspective, N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, making it a potential candidate for treating various diseases. For instance, studies published in reputable journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its efficacy in modulating signaling pathways associated with neurodegenerative disorders.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it suitable for use in advanced materials such as polymers and coatings. Recent research has explored its role in enhancing the durability and thermal stability of polymer-based composites, which could have implications for industries ranging from aerospace to electronics.

In terms of environmental impact, N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes efficient biodegradation under specific conditions, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

Looking ahead, the development of novel derivatives of this compound holds significant promise. By modifying specific functional groups, researchers aim to enhance its bioavailability and efficacy while minimizing adverse effects. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to breakthroughs in drug development and material science.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(trifluoromethoxy)phenyl]amino}acetamide (CAS No. 1240935-82-3) is a multifaceted compound with vast potential across diverse domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern scientific research.